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Compound of Interest

Compound Name: Gold acetate

Cat. No.: B15286683 Get Quote

This guide provides essential information for the safe handling and disposal of gold acetate
waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with gold acetate?

A1: Gold (III) acetate is a yellow solid that may cause irritation upon contact with skin, eyes, or

upon inhalation.[1] While metallic gold is generally safe, gold compounds require careful

handling.[2] Ingesting gold compounds may lead to gastrointestinal issues like nausea and

vomiting.[1] Under fire conditions, it may emit toxic fumes.[1]

Q2: What personal protective equipment (PPE) is required when handling gold acetate?

A2: To prevent exposure, it is crucial to wear appropriate PPE. This includes:

Gloves: Wear impermeable gloves.[1]

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[3][4]

Protective Clothing: A lab coat or other protective work clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: If there is a risk of creating dust or fumes, a NIOSH/MSHA-approved

respirator should be worn.[1]
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Q3: How should I properly store gold acetate and its waste?

A3: Store gold acetate and any resulting waste in tightly sealed, properly labeled containers.

[1][4] The storage area should be cool, dry, and well-ventilated.[1][4]

Q4: What materials are incompatible with gold acetate?

A4: Gold acetate should not be stored with ammonia, oxidizing agents, organic solvents, or

metal powders.[1][4][5]

Troubleshooting Guides
Issue: Accidental Spill of Gold Acetate Powder

Isolate the Area: Immediately cordon off the spill area to prevent further contamination.

Wear Appropriate PPE: Before cleaning, ensure you are wearing gloves, goggles, a lab coat,

and respiratory protection to avoid inhaling dust.[1]

Clean the Spill: Carefully sweep or scoop up the spilled material.[1][4] Avoid actions that

could raise dust.[1][4]

Contain the Waste: Place the collected material into a properly labeled, closed container for

disposal.[1] Scrap material can often be collected for recycling.[1]

Environmental Protection: Do not allow the spilled material to enter drains, sewers, or other

bodies of water.[1][4]

Issue: Accidental Personnel Exposure

Skin Contact: Remove any contaminated clothing. Brush the material off the skin and wash

the affected area thoroughly with soap and water. Seek medical attention if irritation persists.

[1]

Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, making

sure to rinse under the eyelids. Seek medical attention.[1][4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Rinse the person's mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1]

Data Presentation
Table 1: Properties and Specifications of Gold (III) Acetate

Property Data Source(s)

Chemical Formula Au(CH₃COO)₃ [6]

Molar Mass 374.10 g/mol [6]

Appearance Yellow solid [6]

Decomposition Temp. 170 °C (338 °F; 443 K) [6]

Solubility in Water Slightly soluble [6][7]

Incompatible Materials

Ammonia, oxidizing agents,

organic solvents, metal

powders

[1][4][5]

Experimental Protocols
Protocol 1: Standard Procedure for Gold Acetate Waste Disposal

Waste Collection: Collect all gold acetate waste, including contaminated materials like

gloves and wipes, in a designated, clearly labeled, and sealed hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name ("Gold Acetate Waste"), the associated hazards (e.g., "Heavy Metal Waste"), and the

accumulation start date.

Segregation: Keep gold acetate waste separate from other incompatible waste streams,

particularly ammonia and strong oxidizing agents.[1][4]
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Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and

local regulations for hazardous waste.[1] Gold is a heavy metal and its waste is subject to

regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.

[8][9] Do not dispose of gold acetate waste down the drain or in regular trash.[1][3]

Visualizations
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Caption: Workflow for the safe handling of gold acetate.
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Caption: Decision workflow for gold acetate waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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